Cas no 57504-61-7 (Ethyl 3-bromo-2-fluoropropanoate)

• Product Name: Ethyl 3-bromo-2-fluoropropanoate
• CAS No: 57504-61-7
• MF: C₅H₈BrFO₂
• MW: 199.018224716187
• CID: 6325171
• PubChem ID: 129920905
• Update Time: 2025-11-02

Ethyl 3-bromo-2-fluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 57504-61-7
• ethyl 3-bromo-2-fluoropropanoate
• EN300-6482502
• Ethyl 3-bromo-2-fluoropropanoate

• Inchi： 1S/C5H8BrFO2/c1-2-9-5(8)4(7)3-6/h4H,2-3H2,1H3
• InChI Key： ZVXQQKYMTNJXCV-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)OCC)F

Computed Properties

• Exact Mass: 197.96917g/mol
• Monoisotopic Mass: 197.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 3-bromo-2-fluoropropanoate

Ethyl 3-bromo-2-fluoropropanoate (CAS No. 57504-61-7): A Versatile Fluorinated Building Block in Organic Synthesis

In the realm of fluorinated organic compounds, Ethyl 3-bromo-2-fluoropropanoate (CAS 57504-61-7) stands out as a valuable synthetic intermediate. This bromo-fluoropropanoate ester combines the reactivity of an alkyl bromide with the unique properties imparted by fluorine substitution, making it an increasingly important compound in pharmaceutical and agrochemical research.

The molecular structure of Ethyl 3-bromo-2-fluoropropanoate features three key functional elements: an ethyl ester group, a fluorine atom at the 2-position, and a bromine atom at the 3-position. This trifunctional nature enables diverse chemical transformations, answering many researchers' questions about "multifunctional fluorinated synthons" and "versatile fluorinated building blocks" that are trending in synthetic chemistry discussions.

Recent studies highlight the growing importance of fluorinated propanoate derivatives in drug discovery, with particular attention to their role in modulating biological activity. The presence of both fluorine and bromine in Ethyl 3-bromo-2-fluoropropanoate allows for sequential functionalization, addressing common search queries about "stepwise modification of fluorinated compounds" and "introduction of multiple functional groups."

From a synthetic perspective, 57504-61-7 serves as an excellent precursor for various transformations. The bromine atom readily participates in nucleophilic substitution reactions, while the fluorine atom influences both reactivity and molecular conformation. This dual functionality responds to frequent searches about "controlling stereochemistry with fluorine" and "bromo-fluoro compound reactivity."

The ester group in Ethyl 3-bromo-2-fluoropropanoate offers additional versatility, allowing for hydrolysis to the corresponding acid or reduction to the alcohol. This characteristic makes it valuable for researchers investigating "fluorinated chiral auxiliaries" or "fluorine-containing molecular scaffolds," topics that consistently rank high in chemistry literature searches.

In pharmaceutical applications, the 2-fluoropropanoate moiety has gained attention for its ability to influence metabolic stability and membrane permeability. While Ethyl 3-bromo-2-fluoropropanoate itself isn't biologically active, its derivatives appear in numerous patent applications, particularly in searches related to "fluorine in medicinal chemistry" and "improving drug pharmacokinetics."

The synthetic utility of CAS 57504-61-7 extends to materials science, where fluorinated compounds contribute to unique material properties. Researchers exploring "fluorine-containing polymers" or "surface modification with fluorinated compounds" often investigate intermediates like Ethyl 3-bromo-2-fluoropropanoate for their ability to introduce fluorine atoms into larger structures.

From a safety and handling perspective, proper laboratory protocols should always be followed when working with bromo-fluoropropanoate esters. While not classified as hazardous under normal conditions, its reactive sites demand careful consideration, aligning with frequent searches about "safe handling of fluorinated reagents" and "bromo compound precautions."

The market for fluorinated synthetic intermediates like Ethyl 3-bromo-2-fluoropropanoate continues to grow, driven by increasing demand in pharmaceutical and specialty chemical sectors. This trend reflects in search volumes for terms like "fluorinated building block suppliers" and "custom fluorination services."

Analytical characterization of 57504-61-7 typically involves NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and chromatographic methods. These techniques address common questions about "fluorine NMR chemical shifts" and "analyzing bromo-fluoro compounds," which frequently appear in spectroscopy forums.

In conclusion, Ethyl 3-bromo-2-fluoropropanoate represents a strategically important compound in modern synthetic chemistry. Its combination of fluorine and bromine substituents on a propanoate skeleton provides unique opportunities for molecular design, answering numerous research questions about "multifunctional fluorinated intermediates" and "strategies for introducing fluorine atoms." As the importance of fluorinated compounds continues to rise across multiple industries, CAS 57504-61-7 will likely maintain its position as a valuable tool for chemical synthesis and innovation.